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Compound of Interest

Compound Name: Selenium-75

Cat. No.: B078453 Get Quote

This guide provides a comprehensive overview of the essential safety and handling

precautions for Selenium-75 (Se-75), tailored for researchers, scientists, and drug

development professionals. Adherence to these guidelines is critical for ensuring a safe

laboratory environment and minimizing radiation exposure.

Radiological Properties of Selenium-75
Selenium-75 is a radioactive isotope of selenium that decays by electron capture to stable

Arsenic-75 (As-75).[1][2] Understanding its radiological properties is fundamental to

implementing appropriate safety measures.

Table 1: Radiological Data for Selenium-75

Property Value

Half-life 119.8 days[1][3][4]

Decay Mode Electron Capture[1]

Primary Emissions
Gamma / X-rays: 136 keV (59%), 265 keV

(59%), 401 keV (12%)[1]

Electrons: 14 keV (6%), 85 keV (3%), 124 keV

(2%)[1]

Decay Product Arsenic-75 (stable)[1]
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Decay Pathway of Selenium-75

The following diagram illustrates the decay of Selenium-75 to Arsenic-75.

Se-75 As-75

Electron Capture
(119.8 days) Gamma/X-ray EmissionDe-excitation

Click to download full resolution via product page

Caption: Decay scheme of Selenium-75 to stable Arsenic-75.

Dose Rate and Shielding
Effective shielding is crucial for minimizing external radiation exposure from Selenium-75. The

choice and thickness of shielding material depend on the activity of the source.

Table 2: Dose Rates and Shielding for Selenium-75

Parameter Value

Gamma Dose Rate (unshielded point source at

30 cm)
2.74 mrem/hour/mCi[4]

Skin Contamination Dose Rate (1 µCi/cm²) 519 mrem/hour[4]

Shielding Materials

Half-Value Layer (HVL) in Lead <1 mm[1]

Tenth-Value Layer (TVL) in Lead 5 mm[1]

HVL in Steel 8 mm[1]

TVL in Steel 27 mm[1]

Plastic (for beta/electron absorption) 0.2 mm (for 100% absorption)[1]

HVL is the thickness of material required to reduce the radiation intensity by half. TVL is the

thickness required to reduce it to one-tenth.
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Lead foil or sheets are effective for shielding when working with microcurie or millicurie

quantities of Se-75.[4] For smaller, low microcurie amounts, additional shielding may not be

necessary.[4]

Experimental Protocols: General Handling of
Unsealed Selenium-75
The following is a detailed methodology for the safe handling of unsealed Selenium-75 in a

research laboratory.

3.1 Pre-Experiment Preparations

Designated Area: All work with Se-75 must be conducted in a designated and properly

labeled radioactive materials area.

Personal Protective Equipment (PPE): A lab coat, safety glasses, and disposable gloves are

mandatory.[3] Gloves should be selected based on their compatibility with any chemicals

being used and changed frequently.[3]

Shielding and Containment: Assemble necessary lead shielding around the work area.[3]

Use spill trays lined with absorbent paper to contain any potential spills.[3]

Instrumentation: Ensure a calibrated radiation survey meter, such as a Geiger-Müller (GM)

detector or a sodium iodide (NaI) scintillation detector, is available and operational.[3][4] A

NaI detector is the preferred instrument for detecting Se-75.[4]

Waste Containers: Have properly labeled and shielded radioactive waste containers ready

for solid and liquid waste.

3.2 Handling Procedure

Source Retrieval: Use remote handling tools, such as tongs, to move the Se-75 stock vial

from storage to the shielded work area.

Aliquoting: When preparing dilutions or aliquots, work behind appropriate shielding. Do not

work directly over open containers.[3] Use transfer pipettes to handle liquids.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://www.benchchem.com/product/b078453?utm_src=pdf-body
https://www.benchchem.com/product/b078453?utm_src=pdf-body
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/SP_SOP_Se-75.pdf
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/SP_SOP_Se-75.pdf
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/SP_SOP_Se-75.pdf
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/SP_SOP_Se-75.pdf
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/SP_SOP_Se-75.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/SP_SOP_Se-75.pdf
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/SP_SOP_Se-75.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitoring: Periodically monitor gloves and the work area for contamination during the

procedure.[3]

Post-Procedure: Upon completion of the experimental work, secure the primary Se-75

container and return it to its shielded storage location.

Decontamination: Clean the work area and any equipment used.

Waste Disposal: Dispose of all radioactive waste in the designated containers. Solid wastes

can often be managed through decay-in-storage programs, while liquid scintillation and other

liquid wastes have specific disposal protocols.[4]

Final Survey: Conduct a thorough survey of the work area, hands, and clothing for any

residual contamination before leaving the designated area.

General Experimental Workflow

The following diagram outlines the standard workflow for a typical experiment involving

unsealed Selenium-75.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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